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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Naphthalenedithiol is a bifunctional aromatic dithiol distinguished by its rigid naphthalene
core and two reactive thiol groups. These structural features make it an invaluable building
block in materials science and nanotechnology. This guide provides a detailed overview of its
fundamental properties, synthesis, and key applications, with a particular focus on its role in
forming self-assembled monolayers (SAMs) for molecular electronics and advanced sensor
platforms. Detailed experimental protocols, characterization techniques, and safety
considerations are presented to equip researchers with the practical knowledge required for its
effective application.

Introduction

In the landscape of molecular engineering and materials science, the selection of appropriate
building blocks is paramount for the development of functional materials with tailored
properties. 2,6-Naphthalenedithiol (2,6-NDT) has emerged as a molecule of significant
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interest due to its unique combination of a planar, aromatic naphthalene backbone and the
versatile reactivity of its two thiol (-SH) moieties.

The rigid naphthalene core provides a well-defined length and conformational stability, while
the thiol groups at the 2 and 6 positions serve as robust anchors to metal surfaces, particularly
gold. This makes 2,6-NDT an exceptional candidate for creating highly ordered, two-
dimensional structures known as self-assembled monolayers (SAMs). These SAMs are
foundational to advancements in molecular-scale electronics, surface functionalization, and the
development of novel sensing platforms. Its structure is ideal for forming molecular bridges
between electrodes, a critical application in the study of charge transport at the nanoscale.

This guide serves as a senior-level resource, consolidating the essential physicochemical data,
synthesis methodologies, and application protocols for 2,6-Naphthalenedithiol, thereby
enabling its strategic use in cutting-edge research and development.

Physicochemical Properties

A thorough understanding of the fundamental properties of 2,6-Naphthalenedithiol is critical
for its successful application. The molecular weight, derived from its chemical formula, is a
cornerstone of all quantitative experimental work.

The key properties are summarized in the table below:

Property Value Source
Molecular Weight 192.30 g/mol [1]
Chemical Formula C10HsS2 [1]

CAS Number 96892-95-4 [1][2]13]
Appearance White to off-white solid/powder  N/A
Purity 298% (Commercially available)  [1]

The presence of two thiol groups (donors) and the aromatic system (acceptor) defines its
chemical reactivity and potential for intermolecular interactions.[1]
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Molecular Structure

The structure of 2,6-Naphthalenedithiol is fundamental to its function as a molecular linker.
The linear arrangement of the thiol groups across the rigid naphthalene core allows it to form
well-defined, upright molecular assemblies on surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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